Cas no 2580228-82-4 (Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate)

• Product Name: Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate
• CAS No: 2580228-82-4
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 6251683
• PubChem ID: 155859104
• Update Time: 2025-10-25

Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2580228-82-4
• Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate
• EN300-6020483

• Inchi： 1S/C10H16N2O3/c1-10(2,3)15-9(14)12-5-4-7(12)8(13)6-11/h7-8,13H,4-5H2,1-3H3
• InChI Key： ALIIDKGFEFARRS-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC1C(C#N)O)=O

Computed Properties

• Exact Mass: 212.11609238g/mol
• Monoisotopic Mass: 212.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate

Comprehensive Analysis of Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate (CAS No. 2580228-82-4)

Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate (CAS No. 2580228-82-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and synthetic chemistry research. This molecule features a unique azetidine ring, a four-membered nitrogen-containing heterocycle, which is increasingly studied for its conformational rigidity and potential bioactivity. The presence of both cyano and hydroxy functional groups on the same carbon atom makes this compound a versatile intermediate for further derivatization.

In recent years, the demand for azetidine-containing compounds has surged due to their applications in drug discovery, particularly in the development of kinase inhibitors and protease modulators. Researchers are particularly interested in the tert-butyl carboxylate protecting group, which offers stability during synthetic transformations while being easily removable under mild acidic conditions. The cyano group in this compound also opens avenues for click chemistry applications, a hot topic in modern medicinal chemistry.

The synthesis of Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate typically involves multi-step organic reactions starting from readily available azetidine precursors. Current literature suggests that asymmetric synthesis methods are being explored to access enantiomerically pure forms of this compound, as chirality often plays a crucial role in biological activity. The hydroxyl group adjacent to the cyano functionality provides an additional handle for further structural modifications, making this compound particularly valuable in combinatorial chemistry approaches.

From a spectroscopic characterization perspective, this compound displays distinctive features in NMR and IR spectroscopy. The azetidine ring protons typically appear as complex multiplets in the 1H NMR spectrum due to ring strain, while the tert-butyl group shows as a characteristic singlet at around 1.4 ppm. The cyano group gives a strong absorption band near 2250 cm^-1 in the IR spectrum, and the carbonyl of the carboxylate appears around 1720 cm^-1.

In the context of current research trends, this compound aligns well with several hot topics in chemical biology: 1) The exploration of strained heterocycles as bioisosteres for flat aromatic systems; 2) The development of bifunctional building blocks for PROTAC (Proteolysis Targeting Chimera) technology; 3) The design of covalent inhibitors where the cyano group could potentially serve as a warhead. These applications make CAS No. 2580228-82-4 particularly relevant to contemporary drug discovery efforts.

Storage and handling of this compound require standard precautions for organic intermediates. It should be kept in a cool, dry place, protected from moisture due to potential sensitivity of the carboxylate and cyano functionalities. While not classified as highly hazardous, proper laboratory practices including the use of personal protective equipment are recommended when working with this chemical.

The commercial availability of Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate has improved in recent years, reflecting growing demand from pharmaceutical and biotechnology sectors. Several specialty chemical suppliers now offer this compound both in research quantities and bulk scales, with options for custom synthesis and analytical services. Pricing tends to reflect the complexity of synthesis and purification required for this multifunctional intermediate.

Future research directions for this compound may include: 1) Exploration of its use in metal-catalyzed cross-coupling reactions; 2) Investigation of its potential as a precursor to amino acid analogs; 3) Development of efficient large-scale synthetic routes. As the pharmaceutical industry continues to seek novel heterocyclic scaffolds, compounds like CAS No. 2580228-82-4 are likely to remain important tools in medicinal chemistry.

For researchers considering working with this compound, it's worth noting that several related derivatives have been reported in recent patent literature, particularly in applications involving central nervous system targets and anti-inflammatory agents. The unique combination of a strained heterocycle with multiple functional groups makes this scaffold particularly interesting for structure-activity relationship studies.

In conclusion, Tert-butyl 2-[cyano(hydroxy)methyl]azetidine-1-carboxylate represents an important building block in modern organic synthesis, with significant potential applications in drug discovery and development. Its structural features align well with current trends in medicinal chemistry, particularly in the design of conformationally constrained bioactive molecules. As research into azetidine-containing compounds continues to expand, this specific derivative is likely to see increasing utilization across multiple areas of chemical and pharmaceutical research.